[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester

• IUPAC Name: benzyl N-[(3S)-1-[(2S)-2-aminopropanoyl]pyrrolidin-3-yl]-N-cyclopropylcarbamate
• InChI: InChI=1S/C18H25N3O3/c1-13(19)17(22)20-10-9-16(11-20)21(15-7-8-15)18(23)24-12-14-5-3-2-4-6-14/h2-6,13,15-16H,7-12,19H2,1H3/t13-,16-/m0/s1
• InChI Key: XECUJGRRHADWMX-BBRMVZONSA-N
• Canonical SMILES: CC(C(=O)N1CCC(C1)N(C2CC2)C(=O)OCC3=CC=CC=C3)N
• Isomeric SMILES: C[C@@H](C(=O)N1CC[C@@H](C1)N(C2CC2)C(=O)OCC3=CC=CC=C3)N
• Molecular Formula: C18H25N3O3
• Molecular Weight: 331.4 g/mol

Description

[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester is a chiral carbamate derivative featuring a pyrrolidine core substituted with an (S)-2-aminopropionyl group at the 3-position and a cyclopropyl-carbamic acid benzyl ester moiety. This compound is structurally classified as a peptidomimetic or a constrained amino acid analog, suggesting applications in drug discovery as a building block for protease inhibitors, receptor ligands, or prodrugs .

Biological Activity

[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

The compound has a molecular formula of C15H27N3O3 and features a complex structure that includes a pyrrolidine ring, a cyclopropyl group, and a carbamic acid moiety. These structural components contribute to its biological activity by influencing its interaction with various biological targets.

Antitumor Activity

Research indicates that derivatives of carbamic acids, including this compound, exhibit significant antitumor properties. For instance, studies have shown that related compounds can inhibit tumor growth by inducing apoptosis in cancer cells and disrupting cell cycle progression. The specific mechanisms often involve the modulation of signaling pathways such as the MAPK and PI3K/Akt pathways, which are critical for cell survival and proliferation.

Compound	Activity	Mechanism
[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester	Antitumor	Induction of apoptosis, inhibition of cell cycle
Related carbamic acid derivatives	Antiviral	Inhibition of viral replication

Enzyme Interaction

The compound's activity can also be attributed to its interaction with specific enzymes. For example, it may act as a substrate or inhibitor for various amino acid esterases, which play a role in drug metabolism and activation. The specificity of these interactions is crucial for determining the compound's efficacy and safety profile.

Study 1: Antitumor Efficacy

A study published in Frontiers in Pharmacology demonstrated that a similar carbamic acid derivative exhibited potent antitumor effects in vitro against several cancer cell lines. The study reported an IC50 value indicating effective inhibition of cell growth at low concentrations. This suggests that [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester may have comparable activity.

Study 2: Enzyme Hydrolysis

Another investigation focused on the hydrolysis of amino acid esters by human valacyclovirase. The study highlighted that compounds with similar structures were efficiently hydrolyzed by this enzyme, leading to increased bioavailability and therapeutic effects. This finding underscores the potential for [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester to be utilized as a prodrug that can be activated in vivo.

Comparison with Similar Compounds

Structural Analog Overview

The compound is compared to six structurally related molecules (Table 1), focusing on variations in heterocyclic cores, amino acyl chains, and protecting groups.

Table 1: Key Structural Analogs and Their Properties

Compound Name	Core Structure	Amino Acyl Group	Carbamate/Ester Group	Molecular Weight	CAS Number	Status
[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester (Target)	Pyrrolidine (3-yl)	(S)-2-Aminopropionyl	Cyclopropyl-carbamic benzyl	Not provided	Not provided	Not reported
[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-cyclopropyl-carbamic acid benzyl ester	Piperidine (2-yl)	(S)-2-Aminopropionyl	Cyclopropyl-carbamic benzyl	Not provided	Ref: 10-F083916	Discontinued
[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester	Pyrrolidine (3-yl)	(S)-2-Amino-3-methyl-butyryl	Cyclopropyl-carbamic benzyl	Not provided	Ref: 10-F083980	Discontinued
[1-((S)-2-Amino-propionyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester	Piperidine (3-yl)	(S)-2-Aminopropionyl	Isopropyl-carbamic benzyl	347.45	1354033-31-0	Active
[(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester	Piperidine (3-yl)	(S)-2-Amino-3-methyl-butyryl	Ethyl-carbamic benzyl	361.48	1401666-94-1	Active
[1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester	Pyrrolidine (2-yl)	(S)-2-Aminopropionyl	Cyclopropyl-carbamic tert-butyl	311.43	1354026-02-0	Discontinued

Key Comparative Analysis

Heterocyclic Core Modifications

• Pyrrolidine vs. Piperidine : The target compound’s pyrrolidine ring (5-membered) imposes greater ring strain and conformational rigidity compared to piperidine (6-membered) analogs . Piperidine derivatives (e.g., ) may exhibit enhanced solubility due to reduced steric hindrance, though this could compromise target binding specificity.

Amino Acyl Chain Variations

• Propionyl vs. Butyryl: The target’s (S)-2-aminopropionyl group is shorter and less lipophilic than the 3-methyl-butyryl chain in , which may reduce membrane permeability but improve aqueous stability .
• Branched Chains : Butyryl-containing analogs (e.g., ) introduce steric bulk, possibly hindering metabolic degradation or modifying binding kinetics.

Protecting Group Differences

• Benzyl Ester vs. tert-Butyl Ester: The benzyl ester in the target compound is more labile under acidic or hydrogenolytic conditions compared to the tert-butyl ester in , suggesting divergent strategies for prodrug activation or synthetic deprotection .
• Carbamate Substituents : Isopropyl and ethyl carbamates (e.g., ) modulate steric and electronic profiles, influencing solubility and metabolic stability.

Discontinued Compounds: Potential Insights

Several analogs (e.g., ) are marked as discontinued, likely due to:

Synthetic Challenges : Complex stereochemistry or cyclopropane integration (as in ) may complicate large-scale synthesis.

Stability Issues : Cyclopropane rings, while conformationally restrictive, are prone to ring-opening reactions under certain conditions .

Pharmacokinetic Limitations : High molecular weight (>350 Da in ) may reduce bioavailability, aligning with Lipinski’s rule of five thresholds.

Q & A

What are the key considerations for synthesizing [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester with high enantiomeric purity?

Methodological Answer:
Synthesis requires a multi-step approach:

• Chiral Starting Materials : Use enantiomerically pure (S)-pyrrolidin-3-yl derivatives (e.g., tert-butyl N-{1-[(3R)-pyrrolidin-3-yl] cyclopropyl}carbamate in ) to preserve stereochemistry.
• Cyclopropane Formation : Employ Simmons–Smith reactions or transition-metal-catalyzed cyclopropanation for the cyclopropyl group .
• Amino-Propionyl Coupling : Use peptide coupling reagents (e.g., HATU/DIPEA) to attach (S)-2-amino-propionyl to the pyrrolidine ring .
• Benzyl Ester Protection : Introduce the benzyl ester via carbamate formation under anhydrous conditions to avoid racemization .
• Purification : Chiral HPLC or crystallization to ensure >98% enantiomeric excess .

How can researchers validate the structural integrity of this compound post-synthesis?

Methodological Answer:
Combine orthogonal analytical techniques:

• NMR Spectroscopy : Confirm stereochemistry using $^1H$- and $^{13}C$-NMR, focusing on pyrrolidine ring protons (δ 3.5–4.5 ppm) and cyclopropyl carbons (δ 10–15 ppm) .
• Mass Spectrometry (HRMS) : Verify molecular weight (e.g., [M+H]+ expected m/z ~390.2) .
• Chiral HPLC : Use a Chiralpak® column with hexane/isopropanol gradients to resolve enantiomers .
• X-ray Crystallography : For absolute configuration confirmation, if single crystals are obtainable .

What experimental strategies are recommended to assess the compound’s stability under physiological conditions?

Methodological Answer:
Design stability studies mimicking biological environments:

• pH-Variation Tests : Incubate the compound in buffers (pH 1–9) at 37°C for 24–72 hours. Monitor degradation via HPLC; benzyl esters are prone to hydrolysis under basic conditions .
• Plasma Stability Assays : Incubate with human plasma (37°C, 1–6 hours) and quantify intact compound using LC-MS/MS.
• Light/Temperature Sensitivity : Store aliquots at -20°C (dark) vs. 25°C (light) for 1 month. Degradation products indicate photoinstability or thermal lability .

How can structure-activity relationship (SAR) studies be designed for analogs of this compound?

Advanced Methodological Answer:

• Core Modifications : Synthesize analogs with variations in the cyclopropyl group (e.g., substituents, ring size) or pyrrolidine ring (e.g., N-methylation) .
• Biological Assays : Test analogs against relevant targets (e.g., enzymes or GPCRs) using fluorescence polarization or SPR for binding affinity .
• Computational Modeling : Perform docking studies (e.g., AutoDock Vina) to predict interactions with active sites, guiding rational design .

What approaches resolve contradictions in reported biological activity across studies?

Advanced Methodological Answer:

• Purity Reassessment : Verify compound purity (>95% by HPLC) and stereochemistry (chiral HPLC), as impurities or racemization can skew results .
• Assay Standardization : Replicate studies under controlled conditions (e.g., buffer pH, temperature). For enzyme inhibition assays, confirm substrate kinetics (e.g., $K_m$) .
• Metabolite Screening : Use LC-HRMS to identify metabolites that may contribute to off-target effects .

What strategies are effective for studying the metabolic fate of this compound in vitro?

Methodological Answer:

• Liver Microsome Incubations : Incubate with human liver microsomes (HLMs) and NADPH cofactor. Quench reactions at 0, 15, 30, 60 minutes; analyze via LC-MS/MS for phase I metabolites (e.g., hydroxylation, demethylation) .
• CYP Enzyme Profiling : Use recombinant CYP isoforms (e.g., CYP3A4, CYP2D6) to identify major metabolizing enzymes .
• Biliary Excretion Prediction : Measure stability in hepatocyte suspensions and quantify parent compound vs. glucuronide conjugates .

How can researchers optimize the synthetic yield of the cyclopropyl-carbamic acid moiety?

Methodological Answer:

• Protecting Group Strategy : Use tert-butyl carbamates (as in ) for intermediates to prevent side reactions during cyclopropane formation .
• Reaction Solvent Optimization : Test polar aprotic solvents (e.g., DMF, THF) for cyclopropanation efficiency.
• Catalyst Screening : Evaluate chiral catalysts (e.g., Rh(II) complexes) for enantioselective cyclopropane synthesis .